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Compound of Interest

Compound Name: Pyroxamide

CAS No.: 382180-17-8

Cat. No.: B1678548

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pyroxamide is a potent inhibitor of histone deacetylase 1 (HDAC1) with an ID50 of 100 nM.[1]

[2][3][4] As a member of the hydroxamic acid class of compounds, it is under investigation as

an anti-cancer agent.[3] Its mechanism of action involves the inhibition of HDACs, leading to

the hyperacetylation of core histones.[3] This modulation of chromatin structure affects the

transcription of genes that regulate cell cycle progression and apoptosis, such as the induction

of the p21/WAF1 protein.[3] Consequently, Pyroxamide has been shown to inhibit the growth

of various tumor cells in vitro and in vivo by causing cell cycle arrest and/or apoptosis.[3][5]

This document provides a detailed protocol for the preparation, storage, and handling of

Pyroxamide stock solutions using dimethyl sulfoxide (DMSO) as a solvent, ensuring

reproducible and reliable experimental results.

Pyroxamide Properties and Data
A summary of the key quantitative data for Pyroxamide is presented below.
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Property Data Reference(s)

Molecular Weight 265.31 g/mol [1][5][6][7]

Molecular Formula C₁₃H₁₉N₃O₃ [1][5][6]

CAS Number 382180-17-8 [1][6][8]

Appearance White to off-white solid [6]

Solubility in DMSO

Up to 125 mg/mL (471.15

mM). Note: Sonication may be

required for high

concentrations. Other reported

solubilities include 100 mM

and 17 mg/mL (64.07 mM).

[1][2][5][6]

Purity >98% [2]

Storage (Powder)
3 years at -20°C; 2 years at

4°C
[6]

Storage (Solution)
6 months at -80°C in DMSO; 1

month at -20°C in DMSO.
[1][6][9]

Experimental Protocol: Preparation of 100 mM
Pyroxamide Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Pyroxamide in DMSO.

Adjust calculations as needed for different desired concentrations.

3.1 Materials and Equipment

Pyroxamide powder (CAS: 382180-17-8)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials
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Pipettors and sterile pipette tips

Vortex mixer

Water bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2 Safety Precautions

Pyroxamide is a potent bioactive compound. Handle with care, avoiding inhalation of dust

and direct contact with skin and eyes.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a penetration enhancer. Always wear appropriate gloves when handling DMSO and

solutions containing it.

3.3 Step-by-Step Procedure

Equilibration: Allow the vial of Pyroxamide powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculation: Calculate the mass of Pyroxamide required. To prepare 1 mL of a 100 mM

stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 265.31 g/mol x 1000 mg/g

Mass (mg) = 26.53 mg

Weighing: Carefully weigh out 26.53 mg of Pyroxamide powder and place it into a sterile

vial.

Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the vial containing the Pyroxamide
powder. It is crucial to use newly opened DMSO, as it is hygroscopic and absorbed moisture

can significantly reduce the solubility of Pyroxamide.[1][6]
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Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If precipitation persists, sonicate the solution in a water bath for 5-10 minutes until the

solution is clear.[5][6] Gentle warming (to 37°C) can also aid dissolution.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

cryogenic vials or microcentrifuge tubes. This is critical to avoid repeated freeze-thaw

cycles, which can degrade the compound.[1]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6][9]

Application and Workflow Diagrams
4.1 Experimental Workflow

The following diagram illustrates the standard workflow for preparing and using the

Pyroxamide stock solution.
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh Pyroxamide Powder

2. Add Anhydrous DMSO

3. Dissolve via Vortex/Sonication

4. Aliquot into Vials

5. Store at -80°C

6. Thaw Aliquot

7. Dilute in Culture Media

8. Treat Cells

Click to download full resolution via product page

Workflow for Pyroxamide stock solution preparation and use.
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4.2 Mechanism of Action Signaling Pathway

Pyroxamide functions by inhibiting HDAC1, which leads to downstream effects on gene

expression and cell fate.

Pyroxamide

HDAC1

Inhibits

Histone Proteins

Deacetylates

Increased Histone
Acetylation

Increased p21/WAF1
Gene Expression

Promotes

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Pyroxamide's mechanism of action via HDAC1 inhibition.
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Working Concentration: The optimal working concentration of Pyroxamide varies by cell line

and experimental design. Previous studies have used concentrations ranging from 0.625 µM

to 20 µM.[1][5] It is recommended to perform a dose-response curve to determine the

optimal concentration for your specific application.

Solvent Toxicity: When preparing working solutions by diluting the DMSO stock in aqueous-

based media, ensure the final concentration of DMSO is non-toxic to the cells, typically

below 0.5% (v/v), and ideally below 0.1%. Remember to include a vehicle control (media

with the same final concentration of DMSO) in all experiments.

Solution Stability: If storing solutions at -20°C, use them within one month.[2][9] Before use,

thaw the aliquot at room temperature and ensure any precipitate is fully redissolved. Do not

reuse thawed aliquots if they will be subjected to another freeze cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678548/docs#application-note-and-protocol-
preparation-of-pyroxamide-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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